Cas no 2361645-45-4 (1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid)

• Product Name: 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid
• CAS No: 2361645-45-4
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• CID: 5380162
• PubChem ID: 139026694
• Update Time: 2025-06-08

1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid
• Z3477155161
• 2361645-45-4
• 1,1-dioxo-hexahydro-1lambda6-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid
• EN300-6733459

• Inchi： 1S/C7H11NO4S/c9-6(10)7-2-1-4-8(7)13(11,12)5-3-7/h1-5H2,(H,9,10)
• InChI Key： IYCNMCCUCUDUJY-UHFFFAOYSA-N
• SMILES： S1(CCC2(C(=O)O)CCCN12)(=O)=O

Computed Properties

• Exact Mass: 205.04087901g/mol
• Monoisotopic Mass: 205.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid

Introduction to 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid (CAS No. 2361645-45-4)

1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid, identified by its CAS number 2361645-45-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[1,2-b][1,2]thiazole scaffold, a motif well-documented for its diverse biological activities and potential therapeutic applications. The presence of both dioxo and carboxylic acid functional groups in its molecular structure imparts unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid incorporates a fused ring system consisting of a pyrrole ring connected to a thiazole ring. This arrangement creates a rigid core that can interact with biological targets in specific ways. The dioxo group (also known as a ketone group) at the 1-position introduces electrophilic characteristics, which can facilitate nucleophilic attacks and further derivatization. Meanwhile, the carboxylic acid moiety at the 3a-position provides acidic properties and potential sites for hydrogen bonding interactions with biological receptors.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The pyrrolo[1,2-b][1,2]thiazole scaffold has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory processes. Additionally, some modifications have demonstrated antiviral and anticancer activities by interfering with viral protease enzymes or by inducing apoptosis in cancer cells.

The synthesis of 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound. For example, transition metal-catalyzed cross-coupling reactions can be employed to construct the fused ring system with high precision.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The unique combination of structural features allows for selective binding to biological targets while minimizing off-target effects. Computational modeling techniques such as molecular docking have been instrumental in predicting the binding interactions between 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid and potential receptors. These studies have provided valuable insights into how modifications at different positions of the molecule can enhance its binding affinity and selectivity.

Recent experimental studies have begun to explore the pharmacological properties of this compound. Initial assays have shown that it exhibits moderate activity against certain bacterial strains by inhibiting key metabolic enzymes. Furthermore, preclinical studies suggest that derivatives of this scaffold may have neuroprotective effects by modulating neurotransmitter release or by scavenging reactive oxygen species (ROS). These findings underscore the importance of further investigating this compound for therapeutic applications.

The chemical stability of 1,1-Dioxo-3,4,5,6-tetrahydro-2H-pyrrolo[1,2-b][1,2]thiazole-3a-carboxylic acid is another critical factor to consider in its development as a pharmaceutical agent. The compound’s susceptibility to degradation under various conditions must be evaluated to ensure its viability for clinical use. Stability studies often involve exposing samples to different temperatures、pH levels、and light conditions to assess their shelf life and compatibility with formulation matrices.

In conclusion, 1 , ¹ - Dioxo - ³ , ₄ , ₅ , ₆ - Tetrahydro - ² H - Pyrrolo [ ¹ , ₂ - b ] [ ₁ , ₂ ] Thiazole - ₃a - Carboxylic Acid (CAS No. 2361645-45-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique heterocyclic framework and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule，its importance in medicinal chemistry is likely to grow.